Mercury(2+);tris(4-chlorophenyl)phosphane;diperchlorate

• CAS No.: 71087-36-0
• Molecular Formula: C36H24Cl8HgO8P2
• Molecular Weight: 1130.7 g/mol
• IUPAC Name: mercury(2+);tris(4-chlorophenyl)phosphane;diperchlorate
• InChI: InChI=1S/2C18H12Cl3P.2ClHO4.Hg/c2*19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18;2*2-1(3,4)5;/h2*1-12H;2*(H,2,3,4,5);/q;;;;+2/p-2
• InChI Key: WTAUEXXJDQRXMZ-UHFFFAOYSA-L
• Canonical SMILES: C1=CC(=CC=C1P(C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl)Cl.C1=CC(=CC=C1P(C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl)Cl.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Hg+2]

Description

Mercury(2+);tris(4-chlorophenyl)phosphane;diperchlorate is a complex chemical compound that consists of a mercury ion coordinated with tris(4-chlorophenyl)phosphane and two perchlorate ions

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Mercury(2+);tris(4-chlorophenyl)phosphane;diperchlorate typically involves the reaction of mercury(II) chloride with tris(4-chlorophenyl)phosphane in the presence of perchloric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired compound. The general reaction can be represented as follows:

$$HgCl_2 + (ClC_6H_4)_3P + 2HClO_4 \rightarrow [Hg((ClC_6H_4)_3P)_2](ClO_4$$HgCl2​+(ClC6​H4​)3​P+2HClO4​→[Hg((ClC6​H4​)3​P)2​](ClO4​